2-[2-[5-[2-(2-Hydroxyethoxy)ethoxy]naphthalen-1-yl]oxyethoxy]ethanol

• IUPAC Name: 2-[2-[5-[2-(2-hydroxyethoxy)ethoxy]naphthalen-1-yl]oxyethoxy]ethanol
• InChI: InChI=1S/C18H24O6/c19-7-9-21-11-13-23-17-5-1-3-15-16(17)4-2-6-18(15)24-14-12-22-10-8-20/h1-6,19-20H,7-14H2
• InChI Key: JCESIYPEGRFYRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2OCCOCCO)C(=C1)OCCOCCO
• Molecular Formula: C18H24O6
• Molecular Weight: 336.4 g/mol

Description

“2-[2-[5-[2-(2-Hydroxyethoxy)ethoxy]naphthalen-1-yl]oxyethoxy]ethanol” is a chemical compound with the molecular formula C18H24O6. It has a molecular weight of 336.4 g/mol. The compound is also known by other names such as 1,5-Bis [2- (2-hydroxyethoxy)ethoxy]naphthalene.

Molecular Structure Analysis

The molecular structure of this compound includes a naphthalene core, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. This core is substituted with ethoxy groups, which are ether functional groups consisting of an oxygen atom connected to two carbon atoms. These ethoxy groups are further substituted with hydroxyethoxy groups, adding additional ether and alcohol functionalities to the molecule.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 537.1±50.0 °C and a predicted density of 1.208±0.06 g/cm3. It is soluble in Ethyl Acetate and Methanol. The compound is a solid at room temperature and has a light yellow color.

Scientific Research Applications

Cognitive Enhancement and Antihypoxic Activities

• The derivatives of bicyclic arenes, which include compounds structurally related to 2-[2-[5-[2-(2-Hydroxyethoxy)ethoxy]naphthalen-1-yl]oxyethoxy]ethanol, have been studied for their antiamnestic (AA) and antihypoxic (AH) activities. One such compound showed superior AA and AH activity, indicating potential use in enhancing cognitive function and protecting against hypoxia (Ono et al., 1995).

Antimicrobial Applications

• A related compound, 1-(2-substitutedphenyl-2,3-dihydro-1H-benzo[b][1,4]diazepin-4-yl)naphthalene-2-ol, was synthesized and found to have significant antibacterial and antifungal activities. This suggests potential applications of similar naphthalene derivatives in antimicrobial treatments (Kottapalle & Shinde, 2021).

Antioxidant Activity

• Naphthoquinone derivatives attached to the benzothiophene moiety, structurally related to the compound of interest, were synthesized and showed promising antioxidant activities. This points to the potential use of similar compounds in antioxidant applications (Gouda, Fakhr Eldien, Girges, & Berghot, 2013).

Anti-Parkinson's Activity

• Some novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives, which have structural similarities, showed significant anti-Parkinson's activity in an in vivo rat model. This indicates potential applications in Parkinson's disease treatment (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Synthesis and Separation Technologies

• The compound and its derivatives have been used in studies focusing on enantioseparation and synthesis technologies, indicating its role in advanced chemical synthesis and separation processes (Karakurt, Saraç, & Dalkara, 2012).